Cas no 1332365-26-0 (5-Cyclopropyl-1,2,3-trimethoxybenzene)

• Product Name: 5-Cyclopropyl-1,2,3-trimethoxybenzene
• CAS No: 1332365-26-0
• MF: C₁₂H₁₆O₃
• MW: 208.253643989563
• MDL: MFCD32632609
• CID: 5521257
• PubChem ID: 88828922
• Update Time: 2025-07-17

5-Cyclopropyl-1,2,3-trimethoxybenzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 5-cyclopropyl-1,2,3-trimethoxy-
• 5-Cyclopropyl-1,2,3-trimethoxybenzene

• MDL： MFCD32632609
• Inchi： 1S/C12H16O3/c1-13-10-6-9(8-4-5-8)7-11(14-2)12(10)15-3/h6-8H,4-5H2,1-3H3
• InChI Key： NAQHWLJZQJXFAD-UHFFFAOYSA-N
• SMILES： C1(OC)=CC(C2CC2)=CC(OC)=C1OC

Computed Properties

• Exact Mass: 208.109944368g/mol
• Monoisotopic Mass: 208.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 27.7Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 285.7±40.0 °C at 760 mmHg
• Flash Point: 94.7±24.6 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

5-Cyclopropyl-1,2,3-trimethoxybenzene Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 5-Cyclopropyl-1,2,3-trimethoxybenzene

Introduction to 5-Cyclopropyl-1,2,3-trimethoxybenzene (CAS No. 1332365-26-0)

5-Cyclopropyl-1,2,3-trimethoxybenzene, identified by the chemical compound code CAS No. 1332365-26-0, is a significant molecular entity in the realm of organic chemistry and pharmaceutical research. This compound belongs to the class of aromatic heterocycles, characterized by a benzene ring substituted with a cyclopropyl group and three methoxy groups. The structural configuration of 5-Cyclopropyl-1,2,3-trimethoxybenzene imparts unique electronic and steric properties, making it a subject of considerable interest in synthetic chemistry and drug discovery initiatives.

The synthesis of 5-Cyclopropyl-1,2,3-trimethoxybenzene involves intricate multi-step organic transformations, often requiring precise control over reaction conditions to achieve high yields and purity. The presence of the cyclopropyl moiety introduces steric hindrance, which can influence the reactivity of the methoxy groups and the overall conformational stability of the molecule. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and directed ortho-metalation strategies, have been employed to construct this complex framework efficiently.

In recent years, 5-Cyclopropyl-1,2,3-trimethoxybenzene has garnered attention due to its potential pharmacological applications. The methoxy substituents on the benzene ring enhance lipophilicity and metabolic stability, while the cyclopropyl group can serve as a bioisostere for other functional moieties in drug design. Preliminary studies have suggested that derivatives of this compound may exhibit inhibitory activity against certain enzymatic targets relevant to neurological disorders and inflammatory conditions. The benzene core itself is a privileged scaffold in medicinal chemistry, with numerous analogs demonstrating therapeutic efficacy.

The structural motif of 5-Cyclopropyl-1,2,3-trimethoxybenzene finds resonance with emerging trends in molecular design aimed at optimizing drug-like properties such as solubility, permeability, and binding affinity. Computational modeling techniques have been instrumental in predicting the binding modes of this compound with biological targets. By leveraging molecular dynamics simulations and quantum mechanical calculations, researchers can refine its structure to enhance pharmacokinetic profiles. Such computational approaches are indispensable in modern drug discovery pipelines.

Furthermore, the synthesis of 5-Cyclopropyl-1,2,3-trimethoxybenzene has been explored as a model system for developing new catalytic protocols. The reaction pathways leading to this compound highlight the versatility of transition metal catalysts in facilitating complex bond formations under mild conditions. These methodologies not only streamline the production of 5-Cyclopropyl-1,2,3-trimethoxybenzene but also contribute to the broader arsenal of synthetic tools available to chemists.

The chemical properties of 5-Cyclopropyl-1,2,3-trimethoxybenzene, particularly its spectral characteristics and thermal stability, have been thoroughly characterized using state-of-the-art analytical techniques. Nuclear magnetic resonance (NMR) spectroscopy provides detailed insights into its proton and carbon environments, while mass spectrometry confirms its molecular weight and fragmentation patterns. These data are crucial for verifying the structural integrity of synthesized analogs during pharmaceutical development.

Recent advancements in biocatalysis have also opened new avenues for investigating 5-Cyclopropyl-1,2,3-trimethoxybenzene derivatives. Enzymatic functionalization offers a sustainable alternative to traditional synthetic routes by reducing waste generation and energy consumption. Microbial fermentation processes have been optimized to produce key intermediates required for constructing this compound efficiently on an industrial scale.

The potential applications of 5-Cyclopropyl-1,2,3-trimethoxybenzene extend beyond traditional pharmaceuticals into agrochemicals and specialty chemicals. Its unique structural features make it a viable candidate for designing novel pesticides or fragrances with enhanced environmental compatibility. Such interdisciplinary applications underscore the versatility of this molecular entity.

In conclusion,5-Cyclopropyl-1,2,3-trimethoxybenzene (CAS No. 1332365-26-0) represents a fascinating subject of study in synthetic organic chemistry and medicinal chemistry. Its complex architecture offers opportunities for innovation across multiple domains including drug discovery, agrochemical development,and catalytic science. As research continues to uncover new synthetic strategies and pharmacological potentials,this compound is poised to remain at the forefront of chemical exploration.